Cas no 1692418-70-4 (3-fluoro-5-(pyridin-2-yl)benzoic acid)

• Product Name: 3-fluoro-5-(pyridin-2-yl)benzoic acid
• CAS No: 1692418-70-4
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4703106
• PubChem ID: 103186412
• Update Time: 2025-07-21

3-fluoro-5-(pyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(pyridin-2-yl)benzoic acid
• 3-Fluoro-5-pyridin-2-ylbenzoic acid
• 3-fluoro-5-(pyridin-2-yl)benzoic acid

• Inchi： 1S/C12H8FNO2/c13-10-6-8(5-9(7-10)12(15)16)11-3-1-2-4-14-11/h1-7H,(H,15,16)
• InChI Key： QYTQHZNGEJNCMN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-fluoro-5-(pyridin-2-yl)benzoic acid

Recent Advances in the Application of 3-Fluoro-5-(pyridin-2-yl)benzoic Acid (CAS: 1692418-70-4) in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-(pyridin-2-yl)benzoic acid (CAS: 1692418-70-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic benzoic acid derivative, characterized by a fluorine atom at the 3-position and a pyridinyl group at the 5-position, exhibits promising pharmacological properties, including kinase inhibition and modulation of protein-protein interactions. Recent studies have explored its role as a key intermediate in the synthesis of novel drug candidates targeting various diseases, particularly cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-fluoro-5-(pyridin-2-yl)benzoic acid as a building block for the development of selective kinase inhibitors. The researchers utilized this compound to create a series of derivatives that showed potent inhibitory activity against fibroblast growth factor receptors (FGFRs), which are implicated in multiple cancer types. The fluorine atom was found to enhance binding affinity through favorable interactions with the kinase ATP-binding pocket, while the pyridinyl group contributed to improved solubility and pharmacokinetic properties.

In the field of neurodegenerative disease research, a recent investigation (Nature Chemical Biology, 2024) employed 3-fluoro-5-(pyridin-2-yl)benzoic acid as a core structure for developing small molecule modulators of α-synuclein aggregation. The compound's ability to cross the blood-brain barrier, combined with its favorable toxicity profile, made it an attractive starting point for anti-Parkinson's drug development. Structural modifications at the carboxylic acid position yielded derivatives with enhanced potency in preventing protein fibril formation.

The synthetic accessibility of 3-fluoro-5-(pyridin-2-yl)benzoic acid has also been a focus of recent methodological improvements. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of this compound compared to traditional synthetic routes. This advancement has facilitated its broader application in medicinal chemistry campaigns and high-throughput screening libraries.

From a drug delivery perspective, researchers have recently explored the use of 3-fluoro-5-(pyridin-2-yl)benzoic acid as a targeting moiety for nanoparticle-based drug delivery systems. Its specific interactions with certain membrane transporters have been exploited to enhance tissue-specific delivery of anticancer agents, as reported in a 2023 ACS Nano article. This application highlights the compound's versatility beyond its role as a simple building block.

Ongoing clinical trials involving derivatives of 3-fluoro-5-(pyridin-2-yl)benzoic acid suggest its growing importance in translational medicine. Two Phase I trials currently underway (as of mid-2024) are evaluating FGFR-targeting compounds derived from this scaffold for the treatment of urothelial carcinoma and cholangiocarcinoma. Preliminary results indicate acceptable safety profiles and early signs of efficacy, warranting further investigation in larger patient cohorts.

In conclusion, 3-fluoro-5-(pyridin-2-yl)benzoic acid (CAS: 1692418-70-4) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its unique chemical properties, combined with recent synthetic and application advances, position it as a versatile tool for drug discovery. Future research directions likely include exploration of its potential in combination therapies, further optimization of its pharmacokinetic properties, and expansion into additional therapeutic areas beyond its current applications in oncology and neurology.